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Compound of Interest

Compound Name:
1-(2-Aminoethyl)pyrrolidin-2-one

hydrochloride

Cat. No.: B1334994 Get Quote

Technical Guide: 1-(2-Aminoethyl)pyrrolidin-2-
one Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(2-Aminoethyl)pyrrolidin-2-one
hydrochloride, a chemical intermediate with significant potential in pharmaceutical research

and development. This document consolidates key identification parameters, potential

applications, and its role as a versatile building block in the synthesis of novel compounds.

Core Compound Identification
The foundational data for 1-(2-Aminoethyl)pyrrolidin-2-one hydrochloride is summarized

below, providing researchers with essential identifiers for sourcing and documentation.
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Parameter Value

CAS Number 92885-03-5[1][2][3]

IUPAC Name
1-(2-aminoethyl)pyrrolidin-2-

one;hydrochloride[3]

Molecular Formula C₆H₁₃ClN₂O[3][4]

Molecular Weight 164.63 g/mol [3][4]

Synonyms

1-(2-Aminoethyl)-2-oxopyrrolidine

hydrochloride[3], 2-Pyrrolidinone, 1-(2-

aminoethyl)-, monohydrochloride[3], 1-(2-

Aminoethyl)-2-pyrrolidinone

monohydrochloride[3]

Physicochemical and Structural Characteristics
1-(2-Aminoethyl)pyrrolidin-2-one hydrochloride is the hydrochloride salt of 1-(2-

Aminoethyl)pyrrolidin-2-one. The inclusion of the hydrochloride moiety typically enhances the

compound's stability and aqueous solubility, making it more amenable for use in various

research and development applications compared to its free base form.[1]

The molecular structure consists of a five-membered lactam ring (pyrrolidin-2-one) substituted

at the nitrogen atom with an aminoethyl group. This combination of a cyclic amide and a

primary amine provides two reactive sites, rendering it a valuable intermediate for the synthesis

of more complex molecules.[5]

Applications in Research and Drug Development
While specific, detailed experimental protocols and defined signaling pathways for 1-(2-
Aminoethyl)pyrrolidin-2-one hydrochloride are not extensively documented in publicly

available literature, its primary application lies in its role as a chemical building block in

medicinal chemistry and organic synthesis.[6] The pyrrolidine-2-one scaffold is a common motif

in compounds targeting the central nervous system (CNS).[6]

The compound's structural features suggest its potential use in the following areas:
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Scaffold for Novel Therapeutics: The cyclic amine and amide functionalities are present in

numerous biologically active molecules. Researchers may utilize this compound as a starting

point for the design and synthesis of novel therapeutic agents.[5]

Neuropharmacology Research: Given that the pyrrolidinone ring is a key feature in some

nootropic compounds, this molecule and its derivatives could be investigated for activity in

the field of neuropharmacology.[1]

Chemical Biology Probes: The amine group allows for conjugation to other molecules,

suggesting its potential use in the development of chemical probes to investigate biological

processes such as protein-protein interactions or enzyme activity.[5]

Logical Workflow: Role as a Synthetic Intermediate
The following diagram illustrates the logical workflow of how 1-(2-Aminoethyl)pyrrolidin-2-
one hydrochloride serves as a foundational element in the synthesis of more complex

molecules for potential therapeutic applications.
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Synthetic pathway from a chemical intermediate.

Disclaimer: This document is intended for informational purposes for a scientific audience. 1-(2-
Aminoethyl)pyrrolidin-2-one hydrochloride is a research chemical and should be handled

by trained professionals in a laboratory setting. It is not intended for human or animal

consumption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-(2-Aminoethyl)pyrrolidin-2-one hydrochloride (92885-03-5) for sale [vulcanchem.com]

2. 1-(2-aminoethyl)pyrrolidine | Sigma-Aldrich [sigmaaldrich.com]

3. 2-Pyrrolidinone, 1-(2-aminoethyl)-, monohydrochloride | C6H13ClN2O | CID 3022039 -
PubChem [pubchem.ncbi.nlm.nih.gov]

4. 1-(2-AMINO-ETHYL)-PYRROLIDIN-2-ONE HYDROCHLORIDE [chemicalbook.com]

5. Buy 1-(2-Aminoethyl)pyrrolidin-2-one hydrochloride | 92885-03-5 [smolecule.com]

6. 1-(2-Aminoethyl)pyrrolidin-2-one|Research Chemical [benchchem.com]

To cite this document: BenchChem. [1-(2-Aminoethyl)pyrrolidin-2-one hydrochloride CAS
number and synonyms]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1334994#1-2-aminoethyl-pyrrolidin-2-one-
hydrochloride-cas-number-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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